Cas no 81294-10-2 (2-ethynyl-5-methylthiophene)
2-ethynyl-5-methylthiophene structure
Product Name:2-ethynyl-5-methylthiophene
CAS No:81294-10-2
MF:C7H6S
MW:122.187540531158
MDL:MFCD21274350
CID:855619
PubChem ID:11007885
Update Time:2025-04-19
2-ethynyl-5-methylthiophene Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 2-ethynyl-5-methyl-
- 2-ethynyl-5-methylthiophene
- 81294-10-2
- ZDCWYRXEXHPFGS-UHFFFAOYSA-N
- A1-15188
- SCHEMBL1747212
- F2147-2801
- AKOS005215943
- DTXSID50451563
- BS-52525
- SY284950
- EN300-218327
- E84541
- CS-0239739
- MFCD21274350
- DB-338439
-
- MDL： MFCD21274350
- Inchi： 1S/C7H6S/c1-3-7-5-4-6(2)8-7/h1,4-5H,2H3
- InChI Key： ZDCWYRXEXHPFGS-UHFFFAOYSA-N
- SMILES： S1C(C#C)=CC=C1C
Computed Properties
- Exact Mass: 122.01902136g/mol
- Monoisotopic Mass: 122.01902136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 181.5±28.0 °C at 760 mmHg
- Flash Point: 43.3±10.2 °C
- Vapor Pressure: 1.2±0.3 mmHg at 25°C
2-ethynyl-5-methylthiophene Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-ethynyl-5-methylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E201006-100mg |
2-ethynyl-5-methylthiophene |
81294-10-2 | 100mg |
$ 160.00 | 2022-06-05 | ||
| TRC | E201006-500mg |
2-ethynyl-5-methylthiophene |
81294-10-2 | 500mg |
$ 635.00 | 2022-06-05 | ||
| TRC | E201006-1g |
2-ethynyl-5-methylthiophene |
81294-10-2 | 1g |
$ 975.00 | 2022-06-05 | ||
| Matrix Scientific | 191893-2.500g |
2-Ethynyl-5-methylthiophene, 95% |
81294-10-2 | 95% | 2.500g |
$1816.00 | 2023-09-05 | |
| eNovation Chemicals LLC | Y1192156-1g |
2-Ethynyl-5-methylthiophene |
81294-10-2 | 95% | 1g |
$1020 | 2024-07-19 | |
| Enamine | EN300-218327-1g |
2-ethynyl-5-methylthiophene |
81294-10-2 | 95% | 1g |
$1157.0 | 2023-09-16 | |
| Enamine | EN300-218327-5g |
2-ethynyl-5-methylthiophene |
81294-10-2 | 95% | 5g |
$3355.0 | 2023-09-16 | |
| Enamine | EN300-218327-10g |
2-ethynyl-5-methylthiophene |
81294-10-2 | 95% | 10g |
$4974.0 | 2023-09-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1310409-100mg |
2-Ethynyl-5-methylthiophene |
81294-10-2 | 98% | 100mg |
￥459.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1310409-250mg |
2-Ethynyl-5-methylthiophene |
81294-10-2 | 98% | 250mg |
￥911.00 | 2024-07-28 |
2-ethynyl-5-methylthiophene Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:81294-10-2)2-ethynyl-5-methylthiophene
Order Number:A1053363
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:37
Price ($):330.0
Email:sales@amadischem.com
2-ethynyl-5-methylthiophene Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:81294-10-2)2-ethynyl-5-methylthiophene
Purity:99%
Quantity:1g
Price ($):330.0